Cas no 2094343-32-3 (7-Chloro-1-pentyl-1,4-dihydro-1,6-naphthyridin-4-one)
2094343-32-3 structure
Product Name:7-Chloro-1-pentyl-1,4-dihydro-1,6-naphthyridin-4-one
CAS No:2094343-32-3
MF:C13H15ClN2O
MW:250.724002122879
CID:5752537
PubChem ID:122155036
Update Time:2023-11-14
7-Chloro-1-pentyl-1,4-dihydro-1,6-naphthyridin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2094343-32-3
- EN300-26579565
- 7-chloro-1-pentyl-1,6-naphthyridin-4-one
- Z2417926441
- 7-chloro-1-pentyl-1,4-dihydro-1,6-naphthyridin-4-one
- AKOS033904829
- 7-Chloro-1-pentyl-1,4-dihydro-1,6-naphthyridin-4-one
-
- Inchi: 1S/C13H15ClN2O/c1-2-3-4-6-16-7-5-12(17)10-9-15-13(14)8-11(10)16/h5,7-9H,2-4,6H2,1H3
- InChI Key: KKOKZEUVXRTSKI-UHFFFAOYSA-N
- SMILES: ClC1=CC2=C(C=N1)C(C=CN2CCCCC)=O
Computed Properties
- Exact Mass: 250.0872908g/mol
- Monoisotopic Mass: 250.0872908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 33.2Ų
7-Chloro-1-pentyl-1,4-dihydro-1,6-naphthyridin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26579565-0.05g |
7-chloro-1-pentyl-1,4-dihydro-1,6-naphthyridin-4-one |
2094343-32-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
7-Chloro-1-pentyl-1,4-dihydro-1,6-naphthyridin-4-one Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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